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Compound of Interest

Compound Name:
2-Fluoro-5-(trifluoromethyl)benzyl

chloride

Cat. No.: B1302176 Get Quote

An In-depth Technical Guide to the Safe Handling and Application of 2-Fluoro-5-
(trifluoromethyl)benzyl chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Valuable Reagent Demanding
Respect
2-Fluoro-5-(trifluoromethyl)benzyl chloride (CAS No. 883543-26-8) is a fluorinated aromatic

compound of significant interest in medicinal chemistry and agrochemical synthesis.[1] Its

structure, featuring both a fluorine atom and a trifluoromethyl (-CF₃) group, allows for the

introduction of these moieties into target molecules, often enhancing metabolic stability,

lipophilicity, and binding affinity.[1][2] The benzylic chloride functional group is a reactive

handle, primarily for nucleophilic substitution reactions, making it a versatile building block for

creating complex molecular architectures.[1]

However, the very chemical reactivity that makes this compound a valuable synthetic

intermediate also renders it hazardous. Understanding its properties and adhering to rigorous

safety protocols is not merely a matter of regulatory compliance but a fundamental prerequisite

for ensuring the safety of laboratory personnel and the integrity of research. This guide

provides a comprehensive overview of the hazards, handling procedures, and emergency

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1302176?utm_src=pdf-interest
https://www.benchchem.com/product/b1302176?utm_src=pdf-body
https://www.benchchem.com/product/b1302176?utm_src=pdf-body
https://www.benchchem.com/product/b1302176?utm_src=pdf-body
https://www.benchchem.com/product/b1302176
https://www.benchchem.com/product/b1302176
https://www.chemimpex.com/products/45353
https://www.benchchem.com/product/b1302176
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


responses associated with 2-Fluoro-5-(trifluoromethyl)benzyl chloride, grounded in an

understanding of its underlying chemical nature.

Section 1: Hazard Identification and Risk
Assessment
2-Fluoro-5-(trifluoromethyl)benzyl chloride, and its structural isomers, are classified as

hazardous chemicals, presenting multiple physical and health risks.[3][4] The primary hazards

stem from its corrosive nature and its reactivity, particularly with nucleophiles such as water. It

is classified as a lachrymator, a substance that irritates the eyes and causes tearing.[4][5]

The hazardous properties are a direct consequence of its molecular structure. The benzylic

chloride is susceptible to hydrolysis, reacting with moisture (e.g., on mucous membranes of the

eyes, skin, or respiratory tract) to produce hydrochloric acid (HCl), leading to severe irritation

and chemical burns. The presence of electron-withdrawing fluorine and trifluoromethyl groups

can further influence the reactivity of the benzylic position.

Table 1: GHS Hazard Classification Summary for Structurally Similar Benzyl Chlorides
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Hazard Class Hazard Category Hazard Statement

Flammable Liquids Category 4
H227: Combustible
liquid[3][4]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage[3]

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage[6]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[7][8]

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[7]

May be Corrosive to Metals Category 1
H290: May be corrosive to

metals[7]

Hazardous to the Aquatic

Environment (Long-Term)
Category 1

H410: Very toxic to aquatic life

with long lasting effects[7]

Data synthesized from Safety Data Sheets for 2-(Trifluoromethyl)benzyl chloride and 4-

(Trifluoromethyl)benzyl chloride.

Section 2: Physicochemical Properties and
Reactivity Profile
A thorough understanding of the compound's physical and chemical properties is essential for

safe handling and use in experimental design.

Table 2: Physicochemical Properties
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Property Value Source

CAS Number 883543-26-8 [9]

Molecular Formula C₈H₅ClF₄ [1]

Molecular Weight ~212.57 g/mol [1]

Appearance Liquid [10]

Boiling Point

69 °C / 156.2 °F (for 2-

(Trifluoromethyl)benzyl

chloride)

[3]

| Incompatible Materials | Strong bases, alcohols, amines, oxidizing agents, metals.[3][4] |

Reactivity Insights: The core reactivity of 2-Fluoro-5-(trifluoromethyl)benzyl chloride
involves the benzylic chloride group. This functional group is an excellent electrophile, readily

undergoing Sₙ2 reactions with a wide range of nucleophiles.

Reaction with Nucleophiles: It will react exothermically with nucleophiles like amines,

alcohols, and thiols.[1] These reactions must be controlled, typically by slow addition of the

reagent and temperature management.

Hydrolysis: The compound reacts with water, including atmospheric moisture, to produce the

corresponding benzyl alcohol and corrosive hydrogen chloride gas. This reactivity is the

primary cause of its corrosive nature and lachrymatory effects.[11]

Incompatibility with Bases: Strong bases can promote elimination reactions (to form a

styrene derivative) or hydrolysis.

Hazardous Decomposition: Upon combustion, it can decompose to release highly toxic and

corrosive gases, including carbon monoxide (CO), carbon dioxide (CO₂), hydrogen chloride

(HCl), and gaseous hydrogen fluoride (HF).[3][4]

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)
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A multi-layered approach to protection, starting with engineering controls and supplemented by

appropriate PPE, is mandatory.

1. Engineering Controls:

Chemical Fume Hood: All handling of 2-Fluoro-5-(trifluoromethyl)benzyl chloride,

including weighing, transferring, and use in reactions, must be performed inside a certified

chemical fume hood. This is critical to prevent inhalation of its vapors, which are corrosive to

the respiratory tract.[5]

Safety Shower and Eyewash Station: An operational and easily accessible safety shower

and eyewash station must be located in the immediate vicinity of the work area.[3] Regular

testing of this equipment is essential.

2. Personal Protective Equipment (PPE): PPE is the last line of defense and must be selected

carefully for chemical compatibility.

Eye and Face Protection: Chemical safety goggles are mandatory. Given the severe

corrosive potential, a full face shield worn over safety goggles is strongly recommended,

especially when handling larger quantities (>25 mL) or during initial container opening.

Skin Protection:

Gloves: Standard nitrile gloves may not provide sufficient protection for prolonged contact.

It is advisable to use a heavier-duty glove (e.g., butyl rubber or Viton) or double-gloving

with nitrile gloves, changing the outer glove immediately upon any suspected contact.[4]

Always consult the glove manufacturer's compatibility chart.

Lab Coat: A flame-resistant lab coat is required. Ensure it is fully buttoned with sleeves

rolled down.

Protective Clothing: For larger scale operations, chemically resistant aprons and sleeves

should be utilized. Do not wear shorts or open-toed shoes in the laboratory.

Respiratory Protection: If there is any risk of exposure outside of a functioning fume hood, a

NIOSH-approved respirator with an organic vapor cartridge is required.[3] Respirator use

must be in accordance with a formal respiratory protection program, including fit-testing.
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Section 4: Standard Operating Procedure (SOP) for
Safe Handling
The following procedure outlines the critical steps for safely using this reagent in a typical

laboratory synthesis.

Experimental Workflow: Safe Handling Protocol
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Preparation Phase

Handling & Reaction Phase

Post-Reaction & Cleanup

1. Don PPE
(Goggles, Face Shield,

Lab Coat, Gloves)

2. Verify Fume Hood
Functionality

3. Assemble Glassware
(Dry, Inert Atmosphere)

4. Prepare Spill Kit
(Sodium Bicarbonate)

5. Transfer Reagent
(In Hood, via Syringe)

6. Add to Reaction
(Slowly, Control Temp)

7. Monitor Reaction
(Behind Sash)

8. Quench Reaction
(Appropriate Method)

9. Decontaminate Glassware
(e.g., with Acetone)

10. Dispose of Waste
(Labeled Halogenated Waste)

11. Doff PPE & Wash Hands
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Spill Detected

Assess Size & Location
(Inside or Outside Hood?)

Small Spill (<100mL)
Inside Hood

Small & Contained

Large Spill (>100mL)
Or Outside Hood

Large or Uncontained

1. Alert others in the area.
2. Neutralize with sodium bicarbonate.

3. Absorb with inert material.
4. Collect in sealed waste container.

5. Decontaminate area.

Personnel can handle

1. EVACUATE the area.
2. Alert others and pull fire alarm.

3. Close lab door.
4. Call Emergency Response.

Requires expert response

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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